(6-Ethyl-5-fluoro-3-pyridinyl)methanol
Cat. No. B8286238
M. Wt: 155.17 g/mol
InChI Key: KKZVLCNWPPDXKJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08367831B2
Procedure details
To a solution of 0.11 g of 2-ethyl-3-fluoro-5-((methoxymethoxy)methyl)pyridine in 2 mL of 1,4-dioxane, 1 mL of 6 mol/L hydrochloric acid was added, and the mixture was stirred at 30 to 40° C. for 1 hour. After cooling to room temperature, the reaction mixture was charged with water and ethyl acetate and adjusted to pH 7.9 with a 20% aqueous sodium hydroxide solution and a saturated aqueous sodium hydrogen carbonate solution. The organic layer was separated, and the aqueous layer was extracted with ethyl acetate. The organic layer and the extract were combined, the resultant solution was washed with water and a saturated aqueous sodium chloride solution and dried over anhydrous magnesium sulfate, and the solvent was distilled off under reduced pressure to obtain 87 mg of (6-ethyl-5-fluoropyridin-3-yl)methanol as a light yellow oily substance.
Quantity
0.11 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH2:1]([C:3]1[C:8]([F:9])=[CH:7][C:6]([CH2:10][O:11]COC)=[CH:5][N:4]=1)[CH3:2].O.[OH-].[Na+].C(=O)([O-])O.[Na+]>O1CCOCC1.Cl.C(OCC)(=O)C>[CH2:1]([C:3]1[N:4]=[CH:5][C:6]([CH2:10][OH:11])=[CH:7][C:8]=1[F:9])[CH3:2] |f:2.3,4.5|
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Inputs
Step One
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Name
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Quantity
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0.11 g
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Type
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reactant
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Smiles
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C(C)C1=NC=C(C=C1F)COCOC
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Name
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|
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Quantity
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2 mL
|
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Type
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solvent
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Smiles
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O1CCOCC1
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Name
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Quantity
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1 mL
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Type
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solvent
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Smiles
|
Cl
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
O
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
|
solvent
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Smiles
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C(C)(=O)OCC
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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Smiles
|
[OH-].[Na+]
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Step Four
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
|
C(O)([O-])=O.[Na+]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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35 (± 5) °C
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at 30 to 40° C. for 1 hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling to room temperature
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CUSTOM
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Type
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CUSTOM
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Details
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The organic layer was separated
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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the aqueous layer was extracted with ethyl acetate
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WASH
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Type
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WASH
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Details
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the resultant solution was washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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a saturated aqueous sodium chloride solution and dried over anhydrous magnesium sulfate
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DISTILLATION
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Type
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DISTILLATION
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|
Details
|
the solvent was distilled off under reduced pressure
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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Smiles
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C(C)C1=C(C=C(C=N1)CO)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 87 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 101.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
